3-(3,4-Dichlorophenyl)-4,5-Isothiazoledicarboxylic Acid

• Molecular Formula: C11H5Cl2NO4S
• Molecular Weight: 318.1 g/mol
• IUPAC Name: 3-(3,4-dichlorophenyl)-1,2-thiazole-4,5-dicarboxylic acid
• InChI: InChI=1S/C11H5Cl2NO4S/c12-5-2-1-4(3-6(5)13)8-7(10(15)16)9(11(17)18)19-14-8/h1-3H,(H,15,16)(H,17,18)
• InChI Key: DTMIWAMMUNLYAN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=NSC(=C2C(=O)O)C(=O)O)Cl)Cl

Description

3-(3,4-Dichlorophenyl)-4,5-Isothiazoledicarboxylic Acid is a useful research compound. Its molecular formula is C11H5Cl2NO4S and its molecular weight is 318.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 51.9 g (0.15 mol) of dimethyl 3-(3,4-dichlorophenyl)-4,5-isothiazoledicarboxylate and 30 g (0.75 mol) of NaOH in 150 ml of water was held at reflux for 2 hours, was cooled, acidified with HCl, and was extracted with ether several times (total ether volume equals 1300 ml). The ether solution was dried (CaSO4) and concentrated to give 46.12 g of solid. A small sample was recrystallized twice from water and once from ether-dichloroethane to give pure product, m.p. 187.5°-188.5° with decomposition (fast).